diphenylmethyl 2-chloro-4-nitrobenzoate

• IUPAC Name: benzhydryl 2-chloro-4-nitrobenzoate
• InChI: InChI=1S/C20H14ClNO4/c21-18-13-16(22(24)25)11-12-17(18)20(23)26-19(14-7-3-1-4-8-14)15-9-5-2-6-10-15/h1-13,19H
• InChI Key: ZPJPGYOSHJNSBA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)OC(=O)C3=C(C=C(C=C3)[N+](=O)[O-])Cl
• Molecular Formula: C20H14ClNO4
• Molecular Weight: 367.8 g/mol

Description

Diphenylmethyl 2-chloro-4-nitrobenzoate is a useful research compound. Its molecular formula is C20H14ClNO4 and its molecular weight is 367.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 367.0611356 g/mol and the complexity rating of the compound is 465. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Chemical Synthesis and Drug Development

Chemical compounds like diphenylmethyl 2-chloro-4-nitrobenzoate are often explored for their potential in synthesizing new pharmaceutical agents. Such compounds can serve as intermediates in the synthesis of more complex molecules. For example, nitrobenzoate derivatives are known for their roles in the synthesis of drugs with potential antimicrobial, anticancer, and anti-inflammatory activities. The modification of these molecules through processes such as reduction of the nitro group or chlorination can lead to compounds with significant biological activities (Patel et al., 2020).

Environmental Studies

Compounds with structures similar to this compound might be studied for their environmental fate and behavior, especially in aquatic environments. For instance, the occurrence and impact of related compounds, such as parabens (which share some structural features with nitrobenzoate derivatives), in water bodies have been extensively reviewed. These studies are crucial for understanding the environmental persistence, biodegradability, and potential endocrine-disrupting effects of chemical contaminants (Haman et al., 2015).

Analytical Chemistry Applications

In the field of analytical chemistry, derivatives of nitrobenzoate and diphenylmethyl compounds are used as standards or reagents in the development of analytical methods. For instance, mass spectrometry techniques have been employed to detect and quantify biomedically relevant compounds, including stilbenes, in complex matrices such as wines. This showcases the broader application of such chemicals in facilitating advancements in analytical methodologies (Andrei et al., 2014; Andrei et al., 2019).

Biomedical Research

The bioactivity of nitroimidazole-based compounds, which share some functional group similarities with nitrobenzoate derivatives, has led to their exploration for medicinal applications. These compounds have been studied for their antimicrobial, antiparasitic, and potential anticancer properties. Metronidazole, a well-known nitroimidazole, serves as a foundation for developing conjugates with enhanced or diversified therapeutic effects, demonstrating the medicinal chemistry applications of such structures (Patel et al., 2020).

• Environmental characteristics and formations of polybrominated dibenzo-p-dioxins and dibenzofurans (Yang et al., 2021).
• Metronidazole-conjugates: A comprehensive review of recent developments towards synthesis and medicinal perspective (Patel et al., 2020).
• Detection of Biomedically Relevant Stilbenes from Wines by Mass Spectrometry (Andrei et al., 2019).